Cas no 947732-85-6 (2-(3-Chlorophenyl)propanal)

• Product Name: 2-(3-Chlorophenyl)propanal
• CAS No: 947732-85-6
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 2139586
• PubChem ID: 22003664
• Update Time: 2025-06-08

2-(3-Chlorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)propanal
• 2-(3-chlorophenyl) propanal
• CAJSAEGDLKRNIB-UHFFFAOYSA-N
• NE16410
• 2-(3-Chlorophenyl)propanal

• Inchi： 1S/C9H9ClO/c1-7(6-11)8-3-2-4-9(10)5-8/h2-7H,1H3
• InChI Key： CAJSAEGDLKRNIB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-Chlorophenyl)propanal

Comprehensive Overview of 2-(3-Chlorophenyl)propanal (CAS No. 947732-85-6): Properties, Applications, and Industry Insights

2-(3-Chlorophenyl)propanal (CAS No. 947732-85-6) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This aromatic aldehyde, featuring a 3-chlorophenyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₉ClO, and precise chemical structure make it valuable for designing complex molecules. Researchers increasingly explore its role in flavor and fragrance formulations, where its balanced volatility and stability enhance product performance.

The compound’s synthesis pathway often involves Friedel-Crafts acylation or oxidation of corresponding alcohols, with yields optimized through modern catalytic methods. Recent studies highlight its potential in green chemistry applications, aligning with the global push for sustainable production. Analytical techniques like HPLC and GC-MS are critical for purity verification, ensuring compliance with industry standards such as ICH Q3D for elemental impurities.

In the pharmaceutical sector, 2-(3-Chlorophenyl)propanal acts as a precursor for active pharmaceutical ingredients (APIs). Its chlorinated aromatic moiety enables targeted modifications in drug design, particularly for CNS-targeted therapies. Meanwhile, the cosmetics industry leverages its olfactory profile—a blend of woody and floral notes—to create premium fragrances. Market trends show rising demand for such custom aroma chemicals, driven by consumer preference for niche perfumery.

Storage and handling require inert conditions (N₂ atmosphere) to prevent oxidation, a key concern for users searching for stable aldehyde solutions. FAQs often address its compatibility with common solvents (e.g., ethanol, DMSO) and shelf-life extension strategies. Regulatory frameworks like REACH and FDA 21 CFR §172.515 govern its use in end products, emphasizing safety data sheet (SDS) transparency.

Innovations in catalytic hydrogenation have improved the cost-efficiency of producing 947732-85-6, making it accessible for R&D-scale projects. Patent analyses reveal growing IP activity around derivatives of this compound, particularly in biodegradable polymers—a hotspot aligning with circular economy goals. For researchers, its NMR spectra (¹H and ¹³C) and fragmentation patterns in mass spectrometry are well-documented, aiding structural elucidation workflows.

Environmental impact assessments of 2-(3-Chlorophenyl)propanal focus on its biodegradation pathways and ecotoxicity profiles. Computational models (e.g., QSAR) predict low bioaccumulation risks, though wastewater treatment remains a discussion point in industrial effluent management forums. These aspects resonate with ESG-conscious manufacturers seeking eco-friendly alternatives to traditional intermediates.

From a commercial perspective, suppliers emphasize batch-to-batch consistency via ISO 9001-certified production. Pricing trends correlate with raw material availability (e.g., chlorobenzene derivatives), with regional markets showing varied growth patterns. The compound’s custom synthesis services are expanding, catering to startups exploring novel chemical entities for agrochemicals or material science.

In conclusion, 2-(3-Chlorophenyl)propanal exemplifies the intersection of innovation and practicality in fine chemicals. Its dual utility in life sciences and consumer goods underscores its relevance, while advancements in synthetic methodologies promise broader adoption. As industries prioritize molecular diversification, this compound’s role is poised to evolve, supported by rigorous academic and industrial research.